Cas no 1628946-67-7 (6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt)

• Product Name: 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt
• CAS No: 1628946-67-7
• MF: C₇H₄BrN₃NaO₂
• MW: 265.019330978394
• CID: 6801855
• PubChem ID: 171042963
• Update Time: 2025-06-30

6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt Chemical and Physical Properties

Names and Identifiers

• 6-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt
• 1628946-67-7
• 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt

• Inchi： 1S/C7H4BrN3O2.Na/c8-4-1-2-5-9-10-6(7(12)13)11(5)3-4;/h1-3H,(H,12,13);
• InChI Key： BNXHLBXGFGLSFD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NN=C(C(=O)O)N2C=1.[Na]

Computed Properties

• Exact Mass: 263.93846g/mol
• Monoisotopic Mass: 263.93846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Additional information on 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt

Comprehensive Overview of 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt (CAS No. 1628946-67-7)

The compound 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt (CAS No. 1628946-67-7) is a highly specialized heterocyclic derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[4,3-a]pyridine core and the carboxylic acid sodium salt moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt is its role in medicinal chemistry. The bromine substituent at the 6-position enhances its reactivity, enabling further functionalization through cross-coupling reactions. This property is critical for designing targeted therapies, especially in oncology and infectious diseases. Recent studies have highlighted its utility in creating small-molecule inhibitors that modulate key biological pathways.

In addition to its pharmaceutical applications, 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt is also being investigated for its potential in agrochemical innovation. The triazolo[4,3-a]pyridine scaffold is known for its herbicidal and fungicidal properties, making it a promising candidate for next-generation crop protection solutions. With the global push toward sustainable agriculture, this compound aligns with the demand for eco-friendly pesticides that minimize environmental impact.

The synthesis of 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly affect downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound.

From a commercial perspective, the demand for 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt is driven by its role as a building block in organic synthesis. Suppliers and contract research organizations (CROs) are expanding their portfolios to include this compound, catering to the needs of academic and industrial researchers. Its CAS No. 1628946-67-7 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

As the scientific community continues to explore the applications of 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt, questions about its solubility, stability, and bioavailability remain topics of active investigation. These properties are crucial for formulating effective drug candidates and agrochemicals. Future research may focus on derivatization strategies to enhance its performance in specific applications.

In summary, 6-Bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylic acid;sodium salt (CAS No. 1628946-67-7) represents a valuable tool for modern chemical research. Its multifaceted applications in drug discovery and agrochemical development underscore its importance in addressing global health and agricultural challenges. With ongoing advancements in synthetic methodologies, this compound is poised to play a pivotal role in innovation across multiple industries.